Cas no 58506-22-2 (4-(2-hydroxypropan-2-yl)-1-methylcyclohexane-1,2-diol)
58506-22-2 structure
Product Name:4-(2-hydroxypropan-2-yl)-1-methylcyclohexane-1,2-diol
CAS No:58506-22-2
MF:C10H20O3
MW:188.264003753662
CID:1610817
PubChem ID:186702
Update Time:2025-04-21
4-(2-hydroxypropan-2-yl)-1-methylcyclohexane-1,2-diol Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-hydroxypropan-2-yl)-1-methylcyclohexane-1,2-diol
- 1,2-cyclohexanediol, 4-(1-hydroxy-1-methylethyl)-1-methyl-
- Oprea1_854877
- CHEBI:171752
- (4alpha)-p-Menthane-1alpha,2beta,8-triol
- [2-(2-Bromoethyl)phenyl]boronicacid
- 4-(1-hydroxy-1-methylethyl)-1-methyl-1,2-cyclohexanediol
- 58506-22-2
- (1R,2R,4S)-p-Menthane-1,2,8-triol
- DTXSID30974063
- AKOS022184634
- 62014-81-7
- p-Menthane-1,2,8-triol
- DB-343987
-
- Inchi: 1S/C10H20O3/c1-9(2,12)7-4-5-10(3,13)8(11)6-7/h7-8,11-13H,4-6H2,1-3H3
- InChI Key: KANCZQSRUGHECB-UHFFFAOYSA-N
- SMILES: OC1(C)CCC(C(C)(C)O)CC1O
Computed Properties
- Exact Mass: 188.1413
- Monoisotopic Mass: 188.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 60.7Ų
Experimental Properties
- PSA: 60.69
4-(2-hydroxypropan-2-yl)-1-methylcyclohexane-1,2-diol Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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